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Compound of Interest

(2,4-Dichloro-5-
Compound Name:
isopropoxyphenyl)hydrazine

cat. No.: B1295772

(2,4-Dichloro-5-isopropoxyphenyl)hydrazine is a substituted phenylhydrazine that serves as
a high-value intermediate in the synthesis of complex organic molecules. Its specific
substitution pattern—featuring two chlorine atoms and an isopropoxy group on the phenyl ring
—offers a unique combination of steric and electronic properties. These features are often
exploited by medicinal chemists to fine-tune the pharmacokinetic and pharmacodynamic
profiles of drug candidates, such as modulating receptor binding, improving metabolic stability,
or enhancing lipophilicity. This guide provides an in-depth overview for researchers and drug
development professionals on the commercial sourcing, synthesis, applications, and safe
handling of this versatile chemical building block.

Physicochemical Properties

A clear understanding of the fundamental properties of a chemical intermediate is the bedrock
of its effective application in synthesis. The key identifiers and physical characteristics of (2,4-
Dichloro-5-isopropoxyphenyl)hydrazine are summarized below.
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Property Value Source(s)
CAS Number 40178-22-1 [1][2]
Molecular Formula CoH12CI2N20 [1][2]
Molecular Weight 235.11 g/mol [11[2]
Appearance White solid [1]
Solubility Insoluble in water [1]

Part 1: Commercial Sourcing and Supplier Overview

In pharmaceutical research and development, the reliability and purity of starting materials are
paramount. Sourcing intermediates from reputable suppliers ensures consistency across
batches, minimizes the risk of introducing impurities that could derail synthesis or clinical trials,
and provides the necessary documentation for regulatory filings. (2,4-Dichloro-5-
isopropoxyphenyl)hydrazine is available from a range of chemical suppliers who specialize
in providing building blocks for research and commercial applications.

Table of Commercial Suppliers:

Supplier Specialization

) Drug discovery services, custom synthesis, and
BOC Sciences ] ) )
supplier of intermediates.[3]

) Biochemicals for proteomics and general life
Santa Cruz Biotechnology ]
science research.[2]

Supplier of organic building blocks, offering

BLDpharm ) )

analytical data like NMR and HPLC.[4]

An online directory listing multiple suppliers,
ChemicalBook including Hangzhou Sage Chemical Co., Ltd.,

and Wuhan TCASChem Technology Co., Ltd.[1]
Hangzhou Keying Chem Co., Ltd. Chemical supplier based in China.
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Note: This list is not exhaustive but represents a cross-section of available suppliers.
Researchers should conduct their own due diligence to ensure the supplier's specifications
meet their project's requirements.

Part 2: Strategic Application in Drug Discovery

Substituted hydrazines are foundational reagents for constructing nitrogen-containing
heterocyclic cores, which are ubiquitous in pharmaceuticals. The primary utility of (2,4-
Dichloro-5-isopropoxyphenyl)hydrazine lies in its ability to undergo cyclocondensation
reactions to form structures like indoles (via the Fischer indole synthesis), pyrazoles, and
triazines.[5][6]

The specific dichloroisopropoxy substitution pattern is particularly relevant. The chloro groups
can act as metabolic blockers or participate in halogen bonding, while the isopropoxy group
can enhance solubility and modulate binding affinity. This moiety is found in molecules
targeting a range of biological systems. For instance, related dichlorophenyl ether structures
are present in advanced drug candidates like MGL-3196 (Resmetirom), a selective thyroid
hormone receptor [3 agonist developed for dyslipidemia, highlighting the pharmaceutical
relevance of this substitution pattern.[7]

Representative Synthetic Workflow

The most common application of this hydrazine is as a nucleophile to react with a dicarbonyl
compound or its equivalent, leading to the formation of a heterocyclic ring. The diagram below
illustrates a generalized workflow for synthesizing a heterocyclic core, a common strategy in
drug discovery.
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Caption: Generalized synthetic workflow from aniline precursor to a heterocyclic core.

Part 3: Synthesis Protocol and Quality Control
Laboratory-Scale Synthesis Protocol

The synthesis of (2,4-Dichloro-5-isopropoxyphenyl)hydrazine is typically achieved via a two-
step process starting from the corresponding aniline, 2,4-dichloro-5-isopropoxyaniline.[1] A
patent for the synthesis of this aniline precursor outlines its preparation from 2,4-dichlorophenol
through a four-step process involving esterification, nitration, hydrolysis, and etherification.[8][9]
The subsequent conversion to the hydrazine is a standard, well-established chemical

transformation.
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Obijective: To synthesize (2,4-Dichloro-5-isopropoxyphenyl)hydrazine hydrochloride from
2,4-dichloro-5-isopropoxyaniline.

Materials:

e 2.,4-dichloro-5-isopropoxyaniline

o Concentrated Hydrochloric Acid (HCI)

e Sodium Nitrite (NaNO2)

e Sodium Sulfite (Na2S03) or Tin(ll) Chloride (SnCl2)
« Distilled water

e |ce

Procedure:

» Diazotization:

o Suspend one equivalent of 2,4-dichloro-5-isopropoxyaniline in a suitable amount of
concentrated HCI and water.

o Cool the mixture to 0-5 °C in an ice bath with vigorous stirring. The low temperature is
critical to prevent the decomposition of the unstable diazonium salt.

o Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 equivalents) dropwise,
ensuring the temperature remains below 5 °C. The formation of the diazonium salt is
indicated by a positive starch-iodide paper test for excess nitrous acid.

e Reduction:

o In a separate flask, prepare a solution of the reducing agent (e.g., 3-4 equivalents of
sodium sulfite or tin(Il) chloride) in water or acid.

o Cool the reducing solution in an ice bath.
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o Slowly add the cold diazonium salt solution to the reducing solution with continuous
stirring, maintaining a low temperature. This controlled addition is crucial for managing the
exothermicity of the reaction.

o After the addition is complete, allow the reaction to stir for several hours, gradually
warming to room temperature to ensure the reduction is complete.

« |solation and Purification:
o The resulting product, often the hydrochloride salt, may precipitate from the solution.
o Collect the solid by vacuum filtration and wash with cold water to remove inorganic salts.

o The crude product can be further purified by recrystallization from a suitable solvent
system (e.g., ethanol/water) to achieve the desired purity for subsequent applications.

Quality Control & Analytical Methods

Ensuring the identity and purity of the synthesized intermediate is a non-negotiable step in drug
development.

o High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the
compound by separating it from any starting materials or by-products.

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): Confirms the chemical
structure by providing information about the arrangement of atoms within the molecule.

o Mass Spectrometry (MS): Verifies the molecular weight of the compound.[4]

Part 4: Safety, Handling, and Regulatory Profile

(2,4-Dichloro-5-isopropoxyphenyl)hydrazine and its precursors, particularly hydrazine
derivatives, are hazardous chemicals that require strict safety protocols.[10][11]

GHS Hazard Identification (Based on related hydrazine compounds):
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Hazard Class

Category

Acute Toxicity (Oral, Dermal, Inhalation)

Category 2, 3, 0r 4

Skin Corrosion/Irritation

Category 1B

Serious Eye Damage

Category 1

Skin Sensitization

Category 1

Carcinogenicity

Category 1B (Suspected)

Aquatic Hazard (Acute & Chronic)

Category 1 or 2

Source: Data synthesized from Safety Data Sheets for related hydrazine compounds.[10][11]

Key Precautionary Measures (P-Statements):

e P201 & P202: Obtain special instructions before use and do not handle until all safety

precautions have been read and understood.[10]

e P260 & P261: Do not breathe dust/fume/gas/mist/vapors/spray.[10]

e P273: Avoid release to the environment.[10]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[10]

e P284: In case of inadequate ventilation, wear respiratory protection.[11]

Emergency Procedures:

¢ Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[11]

o Skin Contact: Immediately remove all contaminated clothing. Rinse skin with copious

amounts of water for at least 15 minutes and call a physician.[11]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and get immediate medical attention from an

ophthalmologist.
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician
immediately.[10]

Regulatory Note: In the United States, some research chemicals are supplied under the TSCA
R&D Exemption, meaning they are intended for laboratory use only and not for commercial
purposes without appropriate regulatory consent.[10]

Conclusion

(2,4-Dichloro-5-isopropoxyphenyl)hydrazine is a strategically important chemical
intermediate whose unique substitution pattern makes it a valuable building block for the
synthesis of novel pharmaceutical agents. Its commercial availability from multiple suppliers
facilitates its use in both academic research and industrial drug development. However, its
synthesis and handling demand a rigorous approach to safety due to the inherent hazards
associated with hydrazine derivatives. By understanding its chemical properties, synthetic
applications, and safety protocols, researchers can effectively and safely leverage this
compound to advance the frontiers of medicinal chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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